1-Benzyl-1,4-dihydropyridine-3-carbothioamide

• CAS No.: 126939-95-5
• Molecular Formula: C13H14N2S
• Molecular Weight: 230.33 g/mol
• IUPAC Name: 1-benzyl-4H-pyridine-3-carbothioamide
• InChI: InChI=1S/C13H14N2S/c14-13(16)12-7-4-8-15(10-12)9-11-5-2-1-3-6-11/h1-6,8,10H,7,9H2,(H2,14,16)
• InChI Key: DTRITDFGJLLTNS-UHFFFAOYSA-N
• Canonical SMILES: C1C=CN(C=C1C(=S)N)CC2=CC=CC=C2

Description

1-Benzyl-1,4-dihydropyridine-3-carbothioamide is a compound belonging to the class of 1,4-dihydropyridines. These compounds are known for their diverse biological activities and pharmacological potential. The structure of this compound includes a benzyl group attached to the nitrogen atom of the dihydropyridine ring and a carbothioamide group at the third position of the ring .

Preparation Methods

The synthesis of 1,4-dihydropyridines, including 1-Benzyl-1,4-dihydropyridine-3-carbothioamide, can be achieved through various methods. One of the most common synthetic routes is the Hantzsch reaction, which involves the condensation of an aldehyde, a β-keto ester, and ammonia or an amine . This reaction typically requires mild conditions and can be carried out in the presence of a catalyst to improve yield and selectivity. Industrial production methods often involve multicomponent cascade cyclization, which allows for the efficient construction of the 1,4-dihydropyridine scaffold from readily available substrates .

Chemical Reactions Analysis

1-Benzyl-1,4-dihydropyridine-3-carbothioamide undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized to form pyridine derivatives. Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Reduction reactions can convert the dihydropyridine ring to a fully saturated piperidine ring. Sodium borohydride is a typical reducing agent used in these reactions.

Substitution: The benzyl group and the carbothioamide group can undergo substitution reactions with various electrophiles and nucleophiles, leading to the formation of different derivatives

Scientific Research Applications

1-Benzyl-1,4-dihydropyridine-3-carbothioamide has several scientific research applications:

Chemistry: It serves as a building block for the synthesis of more complex molecules and can be used in the study of reaction mechanisms and synthetic methodologies.

Biology: This compound exhibits various biological activities, including antimicrobial, anticancer, and anti-inflammatory properties.

Medicine: Due to its pharmacological potential, it is studied for its potential use in treating cardiovascular diseases, Alzheimer’s disease, and other medical conditions.

Industry: It is used in the development of new materials and agrochemicals.

Mechanism of Action

The mechanism of action of 1-Benzyl-1,4-dihydropyridine-3-carbothioamide involves its interaction with molecular targets such as calcium channels. By binding to and blocking voltage-gated L-type calcium channels, it can modulate calcium ion flow, leading to various physiological effects, including vasodilation and reduced blood pressure . This mechanism is similar to other dihydropyridines, which are known calcium channel blockers .

Comparison with Similar Compounds

1-Benzyl-1,4-dihydropyridine-3-carbothioamide can be compared with other 1,4-dihydropyridine derivatives, such as:

1-Benzyl-1,4-dihydropyridine-3-carboxamide: Similar in structure but with a carboxamide group instead of a carbothioamide group.

Nifedipine: A well-known calcium channel blocker used in the treatment of hypertension and angina.

Amlodipine: Another calcium channel blocker with a longer duration of action compared to nifedipine.

The uniqueness of this compound lies in its specific substitution pattern, which imparts distinct chemical and biological properties.